3-[3-(2,2-Dimethylpropyl)pyrrolidin-1-yl]sulfonyl-6-fluoropyridazine

• IUPAC Name: 3-[3-(2,2-dimethylpropyl)pyrrolidin-1-yl]sulfonyl-6-fluoropyridazine
• InChI: InChI=1S/C13H20FN3O2S/c1-13(2,3)8-10-6-7-17(9-10)20(18,19)12-5-4-11(14)15-16-12/h4-5,10H,6-9H2,1-3H3
• InChI Key: XBSMSTJROMOQFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC1CCN(C1)S(=O)(=O)C2=NN=C(C=C2)F
• Molecular Formula: C13H20FN3O2S
• Molecular Weight: 301.38 g/mol

Description

The compound appears to contain a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of various diseases.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can generally be synthesized through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The structure likely includes a pyrrolidine ring attached to a pyridazine ring via a sulfonyl group. The pyrrolidine ring is a saturated five-membered ring with one nitrogen atom. The pyridazine ring is a six-membered ring with two nitrogen atoms. The sulfonyl group is a common functional group consisting of a sulfur atom bonded to two oxygen atoms and an R group.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. Pyrrolidine derivatives can undergo a variety of reactions, including those involving the nitrogen atom or any substituents on the ring.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrrolidine derivatives are found in many biologically active compounds and can have diverse mechanisms of action.

Future Directions

Pyrrolidine derivatives are a focus of ongoing research in medicinal chemistry, and new synthetic methods and applications are continually being developed. Future research on this specific compound could involve further exploration of its synthesis, properties, and potential biological activity.